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Compound of Interest

Compound Name: Amaronol B

Cat. No.: B016693 Get Quote

As a trusted partner in your research, we are committed to providing essential safety

information that goes beyond the product itself. This guide outlines the critical personal

protective equipment (PPE), handling, and disposal procedures for Amaronol B.

Important Note: Amaronol B is a natural product isolated from the bark of Pseudolarix

amabilis.[1][2][3] While its basic chemical properties are known, a comprehensive, official

Safety Data Sheet (SDS) is not readily available in public databases. Therefore, Amaronol B
should be handled with the caution appropriate for a substance with unknown toxicological

properties. The following guidelines are based on standard laboratory best practices for

handling novel or poorly characterized chemical compounds.

Chemical and Physical Properties of Amaronol B
Researchers should be familiar with the fundamental properties of Amaronol B to ensure safe

handling and accurate experimental design. The following table summarizes key data compiled

from available chemical databases.
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Property Value Source

CAS Number 226561-02-0 PubChem[4]

Molecular Formula C₁₆H₁₄O₈ PubChem[4]

Molecular Weight 334.28 g/mol PubChem[4]

Appearance White to off-white powder ChemicalBook[3]

Melting Point 94-96 °C ChemicalBook[3]

Solubility

Soluble in DMSO, Acetone,

Chloroform, Dichloromethane,

Ethyl Acetate

ChemicalBook[3]

Personal Protective Equipment (PPE) Protocol
Given the limited safety data for Amaronol B, a conservative approach to PPE is mandatory.

The following protocol is designed to minimize exposure during routine laboratory operations.

Hazard Containment
Primary Engineering Control: All procedures involving the handling of solid Amaronol B or

its solutions should be performed within a certified chemical fume hood or a powder

containment hood to prevent inhalation of dust or aerosols.

Personal Protective Equipment
The minimum required PPE for handling Amaronol B is detailed below.
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Protection Type Specification Rationale

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields. A

face shield should be worn

over glasses for splash

hazards.

Protects eyes from contact

with solid particles and

splashes.

Hand Protection

Nitrile gloves (minimum

thickness of 4 mil). Check

manufacturer's compatibility

data if available.

Provides a barrier against skin

contact. Double-gloving is

recommended for handling

concentrated solutions.

Body Protection
Flame-resistant laboratory

coat.

Protects skin and personal

clothing from contamination.

Respiratory

Not generally required if

handled within a fume hood. If

weighing outside a hood, a

NIOSH-approved N95

respirator is mandatory.

Prevents inhalation of fine

powder, a primary route of

exposure for solid compounds

of unknown toxicity.

Operational and Disposal Plans
Adherence to strict operational and disposal procedures is crucial for maintaining a safe

laboratory environment.

Experimental Workflow: Step-by-Step Handling
Preparation: Before handling, ensure the chemical fume hood is operational and the

workspace is clean. Assemble all necessary equipment and reagents.

Donning PPE: Put on all required PPE as specified in the table above.

Weighing: Tare a suitable container on a balance inside the fume hood. Carefully transfer the

required amount of Amaronol B powder using a spatula. Avoid creating dust.

Dissolving: Add the solvent to the container with the solid Amaronol B. Gently swirl or stir to

dissolve. If necessary, use a sonicator within the fume hood.
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Use in Experiments: Perform all subsequent experimental steps within the fume hood.

Decontamination: After use, decontaminate all surfaces and equipment with an appropriate

solvent (e.g., 70% ethanol), followed by soap and water. Dispose of cleaning materials as

hazardous waste.

Doffing PPE: Remove PPE in the correct order (gloves first, then lab coat, then eye

protection) to avoid cross-contamination. Wash hands thoroughly with soap and water.

Disposal Plan
All waste materials contaminated with Amaronol B must be treated as hazardous chemical

waste.

Solid Waste: Dispose of unused Amaronol B, contaminated gloves, weigh paper, and other

solid materials in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing Amaronol B in a labeled, sealed hazardous

waste container. Do not mix with incompatible waste streams.

Sharps Waste: Needles, syringes, or other contaminated sharps must be disposed of in a

designated sharps container for chemical waste.

Final Disposal: All waste containers must be disposed of through your institution's

Environmental Health and Safety (EHS) office according to local and national regulations.

Safety and Planning Visualizations
The following diagrams provide a logical framework for making decisions regarding safety and

waste management when working with compounds that have limited safety information, such

as Amaronol B.
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PPE selection workflow for compounds with limited safety data.
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Waste Generation

Segregation & Collection

Final Disposal
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General disposal plan for research-quantity chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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